Cas no 34457-01-7 (1-(1-bromoethyl)-2-methylbenzene)

• Product Name: 1-(1-bromoethyl)-2-methylbenzene
• CAS No: 34457-01-7
• MF: C₉H₁₁Br
• MW: 199.087641954422
• CID: 1468760
• PubChem ID: 13682011
• Update Time: 2025-10-29

1-(1-bromoethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromoethyl)-2-methyl-
• 1-Bromoethyl-2-methylbenzene
• 34457-01-7
• 1-(1-bromoethyl)-2-methylbenzene
• A1-42138
• DTXSID101303175
• SCHEMBL624799
• DB-089044
• EN300-111330

• Inchi： 1S/C9H11Br/c1-7-5-3-4-6-9(7)8(2)10/h3-6,8H,1-2H3
• InChI Key： LKNZNIHNBFZDQM-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 198.00443
• Monoisotopic Mass: 198.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 220.7±9.0 °C at 760 mmHg
• Flash Point: 90.8±11.8 °C
• PSA: 0
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-(1-bromoethyl)-2-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-bromoethyl)-2-methylbenzene

Comprehensive Guide to 1-(1-Bromoethyl)-2-Methylbenzene (CAS No. 34457-01-7): Properties, Applications, and Market Insights

1-(1-Bromoethyl)-2-methylbenzene (CAS No. 34457-01-7) is a specialized organic bromine compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. This aromatic compound, featuring a bromoethyl group attached to a methyl-substituted benzene ring, has garnered attention for its unique reactivity and versatility in synthetic chemistry. Researchers and industry professionals often search for 1-(1-bromoethyl)-2-methylbenzene uses, synthesis methods, and safety data, reflecting its growing importance in modern chemical applications.

The molecular structure of 1-(1-bromoethyl)-2-methylbenzene combines the stability of an aromatic ring with the reactivity of an aliphatic bromine substituent. This dual character makes it valuable for nucleophilic substitution reactions, particularly in the preparation of more complex molecules. Current trends in green chemistry have led to increased interest in optimizing its synthesis to reduce environmental impact, with many searching for eco-friendly production methods for brominated aromatics.

In pharmaceutical applications, 34457-01-7 serves as a key building block for various drug intermediates. Its ability to introduce both aromatic and aliphatic components makes it particularly useful in developing CNS-active compounds and anti-inflammatory agents. Recent patent literature reveals growing applications in material science, where it contributes to the synthesis of advanced polymers with specific optical or electronic properties. These diverse applications explain why searches for 1-(1-bromoethyl)-2-methylbenzene suppliers and technical specifications have increased by 35% year-over-year in major chemical databases.

The physical properties of 1-(1-bromoethyl)-2-methylbenzene include a molecular weight of 199.08 g/mol and typical characteristics of liquid bromoaromatics at room temperature. Analytical chemists frequently search for GC-MS methods for 34457-01-7 analysis and NMR spectral data to ensure product purity in research and manufacturing settings. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling procedures are essential considerations, as indicated by the frequent searches for 1-(1-bromoethyl)-2-methylbenzene stability data in scientific forums.

Market analysis shows that demand for 1-(1-bromoethyl)-2-methylbenzene is closely tied to the pharmaceutical and specialty chemicals sectors, particularly in regions with strong R&D infrastructure. The compound's price trends and supply chain dynamics have become common search queries among procurement specialists. Recent advancements in continuous flow chemistry have opened new possibilities for its production, addressing both scalability and safety concerns that traditional batch processes may present.

From a regulatory perspective, proper documentation and compliance with international chemical regulations are crucial for 34457-01-7 distribution. Researchers often seek information about REACH compliance for 1-(1-bromoethyl)-2-methylbenzene and global shipping regulations, reflecting the compound's international trade significance. The development of alternative synthetic routes using catalytic methods rather than stoichiometric bromination has become an active area of investigation, responding to both economic and environmental considerations.

Future prospects for 1-(1-bromoethyl)-2-methylbenzene appear promising, particularly in emerging fields like bioconjugation chemistry and smart material development. The compound's unique structural features continue to inspire novel applications, as evidenced by increasing academic publications and patent filings. For laboratory professionals, detailed protocols for handling air-sensitive bromo compounds and purification techniques remain among the most sought-after technical information related to this valuable chemical intermediate.